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Compound of Interest

Compound Name: 3-Chloro-3-methylpentane

Cat. No.: B1594240 Get Quote

This guide provides a comprehensive overview of 3-chloro-3-methylpentane, including its

nomenclature, physicochemical properties, key reactions, and detailed experimental protocols

for its synthesis. This document is intended for researchers, scientists, and professionals in the

field of drug development and chemical synthesis.

Nomenclature
The compound with the chemical structure CH₃CH₂C(Cl)(CH₃)CH₂CH₃ is systematically named

according to the International Union of Pure and Applied Chemistry (IUPAC) nomenclature.

IUPAC Name: 3-chloro-3-methylpentane[1]

This compound is also known by several synonyms:

1-Ethyl-1-methylpropyl chloride[2][3][4][5][6]

3-Methyl-3-chloropentane[1][2][4][5][6]

Diethylmethylcarbinyl chloride[1][2][4][5][6]

Physicochemical Properties
The following table summarizes the key quantitative data for 3-chloro-3-methylpentane.
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Property Value Reference

Molecular Formula C₆H₁₃Cl [1][2][3][4][7]

Molecular Weight 120.62 g/mol [1][2][4][7]

CAS Number 918-84-3 [2][4][5]

Appearance Colorless liquid [7]

Density 0.885 g/mL at 25 °C [2][6][7][8]

Boiling Point 115-116 °C at 760 mmHg [2][8]

Refractive Index n20/D 1.421 [8]

Flash Point 9 °C (48.2 °F) - closed cup [2]

Purity ≥96% [4]

Applications and Reactions
3-Chloro-3-methylpentane serves as a valuable reactant and model compound in organic

chemistry.

Grignard Reagent Formation: It is used as a reactant to prepare the Grignard reagent,

chloro(1-ethyl-1-methylpropyl)magnesium. This organometallic compound is a key

intermediate in various coupling reactions.[8]

Kumada-Tamao-Corriu Coupling: The Grignard reagent derived from 3-chloro-3-
methylpentane can be utilized in Kumada-Tamao-Corriu coupling reactions, which are

important for the formation of carbon-carbon bonds.[8]

Model Compound for PVC Studies: Due to its structural similarity to tertiary chloride defects

in polyvinyl chloride (PVC), 3-chloro-3-methylpentane is an ideal model compound for

studying the mechanisms of metal-catalyzed living radical graft copolymerization initiated

from these defect sites.[8]

Elimination Reactions: 3-chloro-3-methylpentane can undergo elimination reactions (E1 or

E2) to form alkenes. According to Zaitsev's rule, the major product is the more substituted
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alkene, which in this case is 3-methyl-2-pentene.[9]

Substitution Reactions: As a tertiary alkyl halide, it can undergo Sₙ1 substitution reactions.

For example, its reaction with water proceeds via an Sₙ1 mechanism.[10]

Experimental Protocols
Synthesis of 3-Chloro-3-methylpentane from 3-Methylpentan-3-ol using Lucas Reagent

This protocol describes the synthesis of 3-chloro-3-methylpentane from the corresponding

tertiary alcohol using the Lucas reagent (a solution of zinc chloride in concentrated hydrochloric

acid). The reaction proceeds via an Sₙ1 mechanism.

Materials:

3-methylpentan-3-ol

Lucas reagent (anhydrous ZnCl₂ in concentrated HCl)

Round-bottom flask

Reflux condenser

Separatory funnel

Sodium bicarbonate solution (saturated)

Anhydrous sodium sulfate

Distillation apparatus

Procedure:

In a round-bottom flask, combine 3-methylpentan-3-ol with the Lucas reagent.

Equip the flask with a reflux condenser and heat the mixture under reflux for approximately

one hour.

After the reaction is complete, allow the mixture to cool to room temperature.
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Transfer the cooled mixture to a separatory funnel and wash it with a saturated sodium

bicarbonate solution to neutralize the excess acid.

Separate the aqueous layer and wash the organic layer with water.

Drain the aqueous layer and dry the organic layer containing the product with anhydrous

sodium sulfate.

Filter the mixture to remove the drying agent.

Purify the crude product by distillation, collecting the fraction that boils at 115-116 °C.

Diagrams
The following diagram illustrates the workflow for the synthesis of 3-chloro-3-methylpentane.

3-Methylpentan-3-ol +
Lucas Reagent Reflux

Workup:
- Neutralization (NaHCO₃)

- Washing (H₂O)

Drying
(Anhydrous Na₂SO₄)

Purification
(Distillation) 3-Chloro-3-methylpentane

Click to download full resolution via product page

Caption: Synthesis workflow for 3-chloro-3-methylpentane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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